Cas no 53253-09-1 (2-Cyclopenten-1-one, 3-(3-hexenyl)-, (Z)-)

• Product name: 2-Cyclopenten-1-one, 3-(3-hexenyl)-, (Z)-
• CAS No: 53253-09-1
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 1581435
• PubChem ID: 22395803

2-Cyclopenten-1-one, 3-(3-hexenyl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 3-(3-hexenyl)-, (Z)-
• SCHEMBL6060425
• 2-Cyclopenten-1-one, 3-(3Z)-3-hexen-1-yl-
• MNDIPYKZPZKECD-ONEGZZNKSA-N
• 2-Cyclopenten-1-one, 3-(3Z)-3-hexenyl-
• 53253-09-1

• Inchi： InChI=1S/C11H16O/c1-2-3-4-5-6-10-7-8-11(12)9-10/h3-4,9H,2,5-8H2,1H3/b4-3+
• InChI Key： MNDIPYKZPZKECD-ONEGZZNKSA-N
• SMILES： CCC=CCCC1=CC(=O)CC1

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 17.07